Cas no 1448046-84-1 (N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide)

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide is a pyrimidine-based benzamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a morpholine-substituted pyrimidine core linked to a dimethylbenzamide moiety, offering a balanced profile of lipophilicity and hydrogen-bonding capacity. This compound is of interest due to its potential as a kinase inhibitor or modulator of biological pathways, given the pharmacophoric significance of both pyrimidine and morpholine groups in drug design. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of targeted therapeutics. The presence of multiple methyl groups enhances metabolic stability, while the morpholine ring may improve solubility.
N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide structure
1448046-84-1 structure
Product Name:N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide
CAS No:1448046-84-1
MF:C19H24N4O2
MW:340.419464111328
CID:6333127
PubChem ID:71807275
Update Time:2025-05-19

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide
    • F6438-0104
    • N-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]-3,4-DIMETHYLBENZAMIDE
    • CHEMBL4914456
    • N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-3,4-dimethylbenzamide
    • 1448046-84-1
    • AKOS024560578
    • N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-3,4-dimethylbenzamide
    • Inchi: 1S/C19H24N4O2/c1-12-5-6-16(11-13(12)2)18(24)22-17-14(3)20-19(21-15(17)4)23-7-9-25-10-8-23/h5-6,11H,7-10H2,1-4H3,(H,22,24)
    • InChI Key: PKOHFMWMHFCKAG-UHFFFAOYSA-N
    • SMILES: O1CCN(C2N=C(C)C(=C(C)N=2)NC(C2C=CC(C)=C(C)C=2)=O)CC1

Computed Properties

  • Exact Mass: 340.18992602g/mol
  • Monoisotopic Mass: 340.18992602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.4Ų

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide Pricemore >>

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Additional information on N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide

Comprehensive Overview of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide (CAS No. 1448046-84-1)

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide (CAS No. 1448046-84-1) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrimidine and benzamide moieties, is often explored for its potential applications in kinase inhibition and targeted therapy. Researchers are particularly interested in its structural features, which include a morpholine ring and dimethyl substitutions, as these contribute to its bioavailability and binding affinity.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and cancer research. N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide is frequently discussed in the context of signal transduction pathways, where it may modulate key enzymes involved in cell proliferation. Its CAS No. 1448046-84-1 is often searched in academic databases and patent literature, reflecting its relevance in pharmaceutical development.

The compound's synthetic route and structure-activity relationship (SAR) are topics of ongoing investigation. Chemists emphasize the importance of the morpholin-4-yl group in enhancing solubility and metabolic stability, which are critical for drug-like properties. Additionally, the dimethylbenzamide moiety is believed to play a role in target specificity, making it a promising candidate for selective inhibition.

From an industrial perspective, N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide is often compared to other pyrimidine derivatives due to its potential in kinase profiling. Its CAS No. 1448046-84-1 is frequently referenced in discussions about high-throughput screening and lead optimization. The compound's molecular weight and logP value are also analyzed to predict its pharmacokinetic behavior, a key consideration in preclinical studies.

Environmental and safety profiles of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide are another area of interest. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various pH conditions and thermal degradation patterns are often studied to ensure compatibility with formulation development.

In summary, N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3,4-dimethylbenzamide (CAS No. 1448046-84-1) represents a versatile scaffold in drug discovery, with applications spanning oncology, inflammatory diseases, and beyond. Its chemical properties and biological activity continue to inspire research, making it a compound of enduring scientific value.

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